Cas no 2680546-43-2 (methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate
• CAS No: 2680546-43-2
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 5630059
• PubChem ID: 139494074
• Update Time: 2025-05-22

methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl]amino}-4-chlorobutanoate
• 2680546-43-2
• SCHEMBL21362719
• EN300-28287146
• methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate

• Inchi： 1S/C13H16ClNO4/c1-18-12(16)11(7-8-14)15-13(17)19-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,17)
• InChI Key： UXNYFGDFXDHLHR-UHFFFAOYSA-N
• SMILES： ClCCC(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate

Comprehensive Overview of Methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate (CAS No. 2680546-43-2)

Methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate (CAS No. 2680546-43-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a benzyloxycarbonyl (Cbz) protecting group and a chlorobutanoate backbone, serves as a critical intermediate in the development of peptide-based therapeutics and bioactive molecules. Its unique structural attributes, including the chlorine substituent and methyl ester functionality, make it a versatile building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for protected amino acid derivatives like methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate has surged due to their role in optimizing drug delivery systems and enhancing metabolic stability. Researchers frequently search for "Cbz-protected amino acid esters" or "chlorinated amino acid derivatives" to explore their applications in peptide synthesis and prodrug design. The compound’s CAS No. 2680546-43-2 is often queried in scientific databases to verify purity standards and synthetic protocols, reflecting its importance in high-precision workflows.

The synthesis of methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate typically involves the esterification of 4-chloro-2-aminobutanoic acid followed by Cbz protection under mild conditions. This process highlights the compound’s compatibility with green chemistry principles, a trending topic in modern organic synthesis. Discussions around "sustainable peptide coupling reagents" and "eco-friendly protecting groups" often reference such derivatives, aligning with industry efforts to reduce hazardous waste.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with regulatory guidelines for pharmaceutical intermediates. Users searching for "HPLC methods for Cbz-amino acid analysis" or "NMR data of chlorinated esters" will find this compound’s spectral profiles valuable for method validation. Its lipophilic properties and controlled reactivity further contribute to its utility in designing targeted drug formulations, a hot topic in personalized medicine.

Beyond pharmaceuticals, methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate finds niche applications in material science, particularly in the development of bioactive coatings and polymeric carriers. Queries such as "amino acid-based polymer modifiers" or "chloroester crosslinkers" underscore its interdisciplinary relevance. The compound’s stability under physiological conditions also makes it a candidate for bioconjugation strategies, addressing growing interest in "site-specific protein labeling" technologies.

In summary, methyl 2-{(benzyloxy)carbonylamino}-4-chlorobutanoate (CAS No. 2680546-43-2) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its adaptability to green synthesis, drug development, and advanced materials positions it as a compound of enduring scientific and industrial significance.